(4-Bromothiophen-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (4-bromothiophen-2-yl)-(3-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H14BrN3O2S/c15-10-6-12(21-9-10)14(19)18-5-1-2-11(8-18)20-13-7-16-3-4-17-13/h3-4,6-7,9,11H,1-2,5,8H2
• InChI Key: BYZLEVADYAMADW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=CS2)Br)OC3=NC=CN=C3
• Molecular Formula: C14H14BrN3O2S
• Molecular Weight: 368.25 g/mol

Description

(4-Bromothiophen-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone, also known as BTPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Molecular Interaction and Binding Studies

Research on compounds structurally similar to (4-Bromothiophen-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone has focused on their interaction with specific receptors, highlighting their potential in molecular interaction and binding studies. For instance, studies have utilized molecular orbital methods to analyze the conformational aspects and energetic stability of similar compounds, contributing to the development of pharmacophore models for receptor ligands (J. Shim et al., 2002).

Antimicrobial and Antifungal Applications

Compounds with structural resemblances have been synthesized and assessed for their antimicrobial and antifungal properties. These studies have shown that such compounds exhibit promising activities against various microbial strains, indicating their potential as antimicrobial agents. For example, pyrazolines and their derivatives have demonstrated significant antimicrobial activities, suggesting a broad spectrum of use in combating microbial infections (Amara Mumtaz et al., 2015).

Structural and Crystallography Studies

The detailed structural analysis of compounds related to (4-Bromothiophen-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone has provided insights into their crystal structures, offering a deeper understanding of their chemical properties and interactions. These studies contribute to the field of crystallography and materials science, aiding in the design of new materials and drugs (B. Revathi et al., 2015).

Synthesis and Chemical Transformation

Research has also focused on the synthesis and chemical transformation of structurally similar compounds, exploring their potential applications in organic synthesis and chemical industry. These studies highlight methods for preparing and modifying such compounds, contributing to the development of new synthetic routes and compounds with potential industrial and pharmaceutical applications (Zheng Rui, 2010).